Cas no 1805386-49-5 (3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1805386-49-5
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4876308
• Update Time: 2025-06-08

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C8H4BrF2IN2/c9-1-5-6(12)4(2-13)3-14-7(5)8(10)11/h3,8H,1H2
• InChI Key： LFWJFSBYPXTULT-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine

Introduction to 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805386-49-5)

3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine, identified by its CAS number 1805386-49-5, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromomethyl group, a cyano substituent, a difluoromethyl group, and an iodo atom, make it an attractive scaffold for further chemical modifications and functionalization. These structural elements not only contribute to its unique reactivity but also open up numerous possibilities for designing novel bioactive molecules.

The significance of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine lies in its potential as a key intermediate in the synthesis of various pharmacologically active compounds. The bromomethyl group, for instance, serves as a versatile handle for introducing other functional groups through nucleophilic substitution reactions, while the cyano group can participate in further transformations such as reduction to amine or condensation reactions. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry. Additionally, the presence of an iodo atom allows for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a growing interest in developing new therapeutic agents based on pyridine derivatives due to their demonstrated efficacy across a wide range of diseases. The compound 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine has been explored in several research studies as a precursor for synthesizing molecules with potential applications in oncology, inflammation, and central nervous system disorders. For instance, modifications of this scaffold have led to the discovery of novel inhibitors targeting specific enzymatic pathways involved in disease progression. The ability to rapidly modify its structure allows chemists to fine-tune its pharmacokinetic and pharmacodynamic properties, making it an invaluable tool in drug discovery pipelines.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors that interact with biological targets at the molecular level. The combination of electronic and steric effects introduced by the various substituents on the pyridine ring can be strategically exploited to optimize binding interactions with proteins or nucleic acids. This has led to the synthesis of potent and selective inhibitors that exhibit promising preclinical activity. Furthermore, computational studies have been instrumental in understanding how these structural features influence molecular recognition processes, providing insights that guide the design of next-generation compounds.

The synthetic utility of 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine has also been highlighted in several synthetic methodologies. Researchers have leveraged its reactive sites to construct more complex heterocyclic systems through multi-step sequences involving cyclization, functional group interconversion, and polymerization reactions. These synthetic approaches not only demonstrate the compound's versatility but also provide access to novel scaffolds that may exhibit unique biological properties. The availability of this intermediate has thus facilitated rapid exploration of chemical space, enabling the identification of lead compounds with therapeutic potential.

From a medicinal chemistry perspective, the incorporation of fluorine atoms into drug candidates is well-documented for improving their pharmacological profiles. The difluoromethyl group in this compound contributes to enhanced lipophilicity and metabolic stability, which are critical factors for drug efficacy and duration of action. Additionally, fluorinated pyridines have been shown to exhibit improved binding affinities due to their ability to engage hydrophobic pockets or participate in specific hydrogen bonding interactions within biological targets. These properties make 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine a particularly attractive building block for designing molecules with optimized pharmacokinetic profiles.

Recent advancements in synthetic organic chemistry have also expanded the toolbox available for modifying this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions, organometallic chemistry, and flow chemistry have enabled more efficient and scalable syntheses of derivatives based on this scaffold. These innovations have not only accelerated the discovery process but also allowed for greater exploration of structural diversity. As a result, researchers can now access a wider array of analogs with tailored properties for preclinical evaluation.

The potential applications of derivatives derived from 3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine extend beyond traditional small-molecule drug development. Interest has grown in using this scaffold as a platform for developing biologics or biopharmaceuticals through strategies such as peptidomimetics or protein-protein interaction modulators. The structural features present in this compound can be exploited to design molecules that mimic natural bioactive peptides or disrupt pathological protein interactions without engaging traditional binding sites. Such approaches hold promise for addressing diseases that are currently difficult to treat with conventional small-molecule drugs.

In conclusion,3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805386-49-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and synthetic utility. Its role as an intermediate in drug discovery has been underscored by numerous studies demonstrating its potential as a precursor for bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new methodologies and applications for this compound,3-(Bromomethyl)-5-cyano-2-(difluoromethyl)-4-iodopyridine is poised to remain at the forefront of medicinal chemistry innovation.